Cas no 57695-74-6 ((E)-5-Methyl-4-(phenyldiazenyl)-1H-pyrazol-3-amine)

• Product Name: (E)-5-Methyl-4-(phenyldiazenyl)-1H-pyrazol-3-amine
• CAS No: 57695-74-6
• MF: C₁₀H₁₁N₅
• MW: 201.227840662003
• CID: 2092720
• PubChem ID: 135535275
• Update Time: 2025-04-21

(E)-5-Methyl-4-(phenyldiazenyl)-1H-pyrazol-3-amine Chemical and Physical Properties

Names and Identifiers

• (E)-5-Methyl-4-(phenyldiazenyl)-1H-pyrazol-3-amine
• AKOS015970105
• 57695-74-6
• 5-amino-4-phenylazo-3-methylpyrazole
• (E)-5-METHYL-4-(PHENYLDIAZENYL)-1,2-DIHYDRO-3H-PYRAZOL-3-IMINE
• AKOS030230000
• W17192
• AKOS024463811
• SCHEMBL923300

• Inchi： 1S/C10H11N5/c1-7-9(10(11)15-12-7)14-13-8-5-3-2-4-6-8/h2-6H,1H3,(H3,11,12,15)/b14-13+
• InChI Key： IFZMLVRAMWGWPQ-BUHFOSPRSA-N
• SMILES： N1C(C)=C(C(N)=N1)/N=N/C1C=CC=CC=1

Computed Properties

• Exact Mass: 201.10144537Da
• Monoisotopic Mass: 201.10144537Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 224
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 79.4Ų